Cas no 934156-84-0 (4-(methoxymethyl)-5-methyl-1,2-oxazole-3-carboxylic acid)

• Product Name: 4-(methoxymethyl)-5-methyl-1,2-oxazole-3-carboxylic acid
• CAS No: 934156-84-0
• MF: C₇H₉NO₄
• MW: 171.150662183762
• MDL: MFCD06805582
• CID: 1076247
• PubChem ID: 16490802
• Update Time: 2025-04-20

4-(methoxymethyl)-5-methyl-1,2-oxazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(Methoxymethyl)-5-methylisoxazole-3-carboxylic acid
• 4-(methoxymethyl)-5-methyl-1,2-oxazole-3-carboxylic acid
• BB 0258775
• DTXSID40586171
• 934156-84-0
• P-CHLOROPHENOXYACETICACIDMETHYLESTER
• CCG-321644
• VS-05050
• CS-0312804
• 4-(METHOXYMETHYL)-5-METHYL-3-ISOXAZOLECARBOXYLIC ACID
• MFCD06805582
• AKOS000314449
• BBL015853
• STK292766
• 4-(methoxymethyl)-5-methylisoxazole-3-carboxylicacid
• 4-(Methoxymethyl)-5-methyl-isoxazole-3-carboxylic acid
• ALBB-004548

• MDL： MFCD06805582
• Inchi： 1S/C7H9NO4/c1-4-5(3-11-2)6(7(9)10)8-12-4/h3H2,1-2H3,(H,9,10)
• InChI Key： CRBKTECADDKUPY-UHFFFAOYSA-N
• SMILES： O1C(C)=C(C(C(=O)O)=N1)COC

Computed Properties

• Exact Mass: 171.05315777g/mol
• Monoisotopic Mass: 171.05315777g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 72.6Ų

Experimental Properties

• Density: 1.283
• Boiling Point: 311.319°C at 760 mmHg
• Flash Point: 142.081°C
• Refractive Index: 1.507

4-(methoxymethyl)-5-methyl-1,2-oxazole-3-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Isoxazoles